BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Wofapyrin: A Historical Perspective and Lack of
Current Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Wofapyrin

Cat. No.: B611819

A Note to Researchers: The compound referred to as "Wofapyrin" is a historical drug
formulation, not a contemporary research tool. Searches for its use in modern cell line-based
research will be unproductive.

Wofapyrin was the trade name for a combination drug containing phenylbutazone and
aminophenazone. Phenylbutazone is a non-steroidal anti-inflammatory drug (NSAID), and
aminophenazone is an analgesic and anti-inflammatory agent. Due to a significant risk of
severe side effects, most notably agranulocytosis (a dangerous drop in white blood cells),
products containing aminophenazone, including Wofapyrin, have been widely withdrawn from
the market and are no longer in clinical use in most parts of the world.

Consequently, there is no active research community utilizing "Wofapyrin" for in vitro cell line
experiments. The components, particularly phenylbutazone, may have been studied
historically, but the combination product "Wofapyrin" is not a standard reagent in modern
molecular biology or drug development.

Therefore, a technical support guide for adjusting "Wofapyrin" protocols for different cell lines
cannot be created as the premise is based on a compound that is not used in current scientific
research. Researchers are advised to use currently accepted and well-characterized
compounds for their experiments.

If you are interested in the effects of NSAIDs or other anti-inflammatory agents on cell lines,
please specify a currently used compound (e.g., celecoxib, indomethacin, etc.), and a relevant
technical guide can be developed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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